An In-depth Technical Guide to the Discovery and Synthesis of Selective TRPV4 Inhibitors
An In-depth Technical Guide to the Discovery and Synthesis of Selective TRPV4 Inhibitors
Disclaimer: A diligent search of scientific literature and public databases did not yield information on a specific compound designated "Trpv4-IN-5". This technical guide will, therefore, focus on two well-documented and exemplary selective inhibitors of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel: GSK2798745 and HC-067047 . These compounds serve as excellent case studies for the strategies and methodologies employed in the development of TRPV4-targeted therapeutics.
This document is tailored for researchers, scientists, and drug development professionals, offering a detailed exploration of the discovery, synthesis, and biological characterization of these inhibitors. It includes structured quantitative data, detailed experimental protocols, and visualizations of pertinent biological pathways and experimental workflows.
The Discovery of GSK2798745: A Clinical Candidate
GSK2798745 is a potent, selective, and orally bioavailable antagonist of the TRPV4 ion channel. It has progressed to clinical trials for indications such as pulmonary edema associated with congestive heart failure. The discovery of GSK2798745 stemmed from a rigorous lead optimization campaign initiated from a high-throughput screening (HTS) hit.
Lead Optimization and Structure-Activity Relationship (SAR)
The initial lead compound, a spirocarbamate, was identified from the GlaxoSmithKline corporate compound collection. Although it demonstrated TRPV4 inhibitory activity, it was hampered by suboptimal pharmacokinetic (PK) properties. The subsequent lead optimization process was strategically focused on enhancing potency, improving metabolic stability, and refining the overall drug-like characteristics of the series.
Key strategic pillars of the optimization campaign for the spirocarbamate series included:
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Conformational Constraint: The introduction of structural rigidity into the molecular scaffold to promote a favorable binding conformation with the TRPV4 channel.
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Physicochemical Property Modulation: A meticulous fine-tuning of properties such as lipophilicity and polar surface area was undertaken to strike a balance between potency and desirable pharmacokinetic parameters.
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Strategic Functional Group Introduction: The incorporation of a methyl group proved to be a critical modification, leading to a substantial enhancement in potency.
Quantitative Data for GSK2798745 and its Precursor
| Compound | hTRPV4 IC50 (nM) | Rat Pharmacokinetics (MRT, h) | Oral Bioavailability (%) |
| Spirocarbamate Lead (1) | 1600 | Not Reported | Not Reported |
| GSK2798745 (30) | ≤ 10 | > 2 | > 30 |
Experimental Protocol: FLIPR-based HEK Cellular Assay for TRPV4 Inhibition
This assay was a cornerstone of the screening and optimization efforts for the GSK series of TRPV4 inhibitors.
Objective: To quantify the inhibitory activity of test compounds on the activation of the human TRPV4 channel expressed in a stable human embryonic kidney (HEK) cell line.
Methodology:
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Cell Culture and Plating: HEK-293 cells stably expressing the human TRPV4 channel are maintained in appropriate culture media. For the assay, cells are seeded into 384-well, black-walled, clear-bottom microplates and cultured to form a confluent monolayer.
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Compound Preparation: Test compounds, such as GSK2798745, are serially diluted in 100% DMSO to generate a concentration gradient. These dilutions are then further diluted in an appropriate assay buffer.
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Fluorescent Dye Loading: The cell culture medium is removed, and the cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer, often supplemented with an anion-exchange inhibitor like probenecid (B1678239) to prevent dye extrusion. The cells are incubated for a specified duration (e.g., 1 hour) at 37°C in the dark.
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Compound Incubation: Following dye loading, the cells are incubated with the diluted test compounds for a defined period to allow for target engagement.
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TRPV4 Activation and Signal Detection: The microplate is then placed into a Fluorometric Imaging Plate Reader (FLIPR). A potent TRPV4 agonist (e.g., GSK1016790A) is added to all wells to activate the channel, which results in an influx of extracellular Ca²⁺ and a corresponding increase in fluorescence intensity.
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Data Analysis: The fluorescence intensity in each well is monitored kinetically. The inhibitory effect of the test compounds is determined by comparing the peak fluorescence signal in the compound-treated wells to that in the vehicle-treated control wells (agonist response). The IC50 value, representing the concentration of the inhibitor that produces a 50% reduction in the agonist-induced response, is calculated from the resulting dose-response curve.
The Synthesis of GSK2798745
While the complete, detailed synthetic route for GSK2798745 is proprietary, insights into its synthesis can be gleaned from publications detailing the synthesis of its major human metabolite. The synthesis is a complex, multi-step process that requires precise stereochemical control to construct the substituted cyclohexyl core, which is then elaborated with the requisite aromatic and heterocyclic functionalities.
A plausible synthetic strategy, inferred from related published structures, would likely involve:
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An asymmetric synthesis to establish the stereocenters on the cyclohexane (B81311) ring.
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A series of functional group interconversions to install the necessary handles for subsequent coupling reactions.
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Sequential coupling reactions, such as an arylation to introduce the benzonitrile (B105546) moiety, followed by the formation of the benzimidazole (B57391) ring system.
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Finally, coupling of the pyrazine (B50134) fragment to complete the synthesis of the target molecule.
The Discovery of HC-067047: A Potent and Selective Antagonist
HC-067047 was discovered through a high-throughput screening campaign aimed at identifying novel small-molecule antagonists of the human TRPV4 channel. It is characterized as a potent and selective inhibitor of TRPV4 across multiple species.
High-Throughput Screening (HTS) and Selectivity Profiling
The discovery of HC-067047 was enabled by screening a large and diverse compound library against a recombinant cell line stably expressing the human TRPV4 channel. Initial hits from this primary screen were then subjected to a battery of secondary assays to confirm their inhibitory activity and to rigorously assess their selectivity against other closely related TRP channels.
Quantitative Data for HC-067047
| Channel/Assay | IC50 (nM) |
| Human TRPV4 | 48 |
| Mouse TRPV4 | 17 |
| Rat TRPV4 | 133 |
| Endogenous TRPV4 (response to 4α-PDH) | 22 |
| TRPV1, TRPV2, TRPV3, TRPM8 | >10,000 |
Experimental Protocol: High-Throughput Screening for TRPV4 Antagonists
Objective: To identify novel small-molecule inhibitors of the TRPV4 channel from a large chemical library.
Methodology:
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Assay Principle: The core of the HTS is a cell-based calcium influx assay that utilizes a fluorescent calcium indicator to report on channel activity.
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Cell Line: A stable cell line engineered to overexpress the target channel (e.g., human TRPV4) is employed to ensure a robust and reproducible signal.
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Compound Library Screening: A large and diverse library of small molecules is screened at a single, fixed concentration (e.g., 10 µM) in a high-density microplate format (typically 384- or 1536-well plates).
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Assay Procedure:
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Cells are dispensed into the wells of the microplates.
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The cells are then loaded with a calcium-sensitive fluorescent dye.
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Test compounds from the library are added to the wells.
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A TRPV4 agonist is added to stimulate calcium influx through the channel.
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The resulting change in fluorescence intensity is measured using an automated, high-throughput plate reader.
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Hit Identification: Compounds that elicit a statistically significant reduction in the agonist-induced fluorescence signal are flagged as "hits."
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Hit Confirmation and Dose-Response Analysis: The activity of the initial hits is confirmed by re-testing. Their potency (IC50) is then accurately determined by generating a full dose-response curve.
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Selectivity Profiling: Confirmed hits are subsequently tested in similar assays against a panel of other TRP channels and a broad range of other relevant off-targets to establish their selectivity profile.
The Synthesis of HC-067047
The chemical name of HC-067047 is 2-Methyl-1-[3-(4-morpholinyl)propyl]-5-phenyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carboxamide. The synthesis of this molecule centers on the construction of the substituted pyrrole (B145914) core, which is then functionalized with the required side chains. A general and plausible synthetic approach would encompass the following key transformations:
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Formation of the Pyrrole Ring: The 2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid ester core can be constructed using a classical multi-component reaction, such as a Paal-Knorr synthesis or a similar established method for pyrrole formation.
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Alkylation of the Pyrrole Nitrogen: The nitrogen atom of the pyrrole ring is alkylated with a suitable 3-(4-morpholinyl)propyl halide under basic conditions.
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Amide Bond Formation: The ester group at the 3-position of the pyrrole is saponified to the corresponding carboxylic acid. This carboxylic acid is then activated and coupled with 3-(trifluoromethyl)aniline (B124266) using standard peptide coupling reagents to forge the final amide bond, yielding HC-067047.
Visualizing Key Pathways and Processes
TRPV4 Signaling Pathway
The diagram below provides a simplified overview of the signaling cascade initiated by the activation of the TRPV4 channel and highlights the point of intervention for TRPV4 antagonists.
